Boc-L-Valine-d8

• Molecular Formula: C10H19NO4
• Molecular Weight: 225.31 g/mol
• InChI: InChI=1S/C10H19NO4/c1-6(2)7(8(12)13)11-9(14)15-10(3,4)5/h6-7H,1-5H3,(H,11,14)(H,12,13)/t7-/m0/s1/i1D3,2D3,6D,7D
• InChIKey: SZXBQTSZISFIAO-SSOOLOFBSA-N

Boc-L-Valine-d8 – Deuterated Boc-Valine Building Block

Boc-L-Valine-d8 (CAS 153568-33-3) is a deuterium-labeled derivative of the Boc-protected amino acid L-valine, in which eight hydrogen atoms are replaced by deuterium, resulting in an M+8 mass shift . This stable isotope-labeled building block is employed as an internal standard in quantitative mass spectrometry and as a precursor for synthesizing isotopically labeled peptides .

Internal standard for quantitative LC-MS/MS assays

Precursor for synthesizing isotopically labeled peptides

Eight-deuterium label provides distinct mass shift for MS differentiation

Why Alternatives Cannot Replace Boc-L-Valine-d8

Although Boc-L-Valine (unlabeled) and alternative isotopologs such as Boc-L-Valine-15N may appear functionally similar, direct substitution without accounting for mass shift magnitude (M+8 vs. M+1), isotopic purity (98 atom% D), and chiral fidelity leads to compromised analytical quantification and synthetic reproducibility . The eight-deuterium label provides a larger mass separation and distinct chromatographic behavior not achievable with 15N or 13C labels, and deuteration can alter metabolic stability in ways relevant to tracer studies [1].

Unlabeled Boc-L-Valine May not provide mass shift required for internal standard use; lacks MS differentiation from analyte.

Boc-L-Valine-15N (M+1) Smaller mass separation may lead to isotopic overlap and reduced quantification accuracy compared to eight-deuterium label.

Deuteration effect Deuterium substitution can affect metabolic stability; tracer study results may differ from unlabeled valine behavior.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Boc-L-Valine-d8 vs. Closest Analogs

M+8 Mass Shift vs. 15N-Labeled Analog

Boc-L-Valine-d8 provides a +8 Da mass shift relative to unlabeled Boc-L-Valine (MW 225.31 vs. 217.26), compared to only +1 Da for Boc-L-Valine-15N (MW 218.26) . This 8-fold greater mass separation minimizes isotopic overlap and improves signal-to-noise in multiple reaction monitoring (MRM) assays.

Mass Shift

Reported

M+8 Da vs. M+1 Da (15N)

Larger separation supports baseline resolution in complex matrices.

Vendor datasheet; independent validation recommended.

Evidence Dimension	Mass shift for internal standard application
Target Compound Data	MW 225.31, mass shift M+8
Comparator Or Baseline	Boc-L-Valine-15N: MW 218.26, mass shift M+1; Boc-L-Valine: MW 217.26, mass shift 0
Quantified Difference	+8 Da vs. +1 Da (8-fold larger separation)
Conditions	Mass spectrometry (ESI, MALDI) as per vendor technical datasheets

Why This Matters

Larger mass shift ensures baseline resolution between analyte and internal standard, critical for accurate quantitation in complex biological matrices.

Deuterium Enrichment Prevents Cross-Talk

Boc-L-Valine-d8 is specified with 98 atom% D isotopic enrichment, meaning 98% of molecules contain the full complement of 8 deuterium atoms . In contrast, unlabeled Boc-L-Valine purity metrics (≥99.0% by TLC/titration) do not account for isotopic composition . The low 2% residual protium content reduces background signal from unlabeled species in isotope dilution assays.

Isotopic Purity

Reported

98 atom% D enrichment

Minimizes unlabeled signal in isotope dilution assays.

Vendor CoA; independent verification recommended.

Evidence Dimension	Isotopic purity for MS quantification
Target Compound Data	98 atom% D
Comparator Or Baseline	Unlabeled Boc-L-Valine: chemical purity ≥99.0% (T), but isotopic purity not applicable
Quantified Difference	98% isotopic enrichment vs. N/A
Conditions	As determined by NMR or MS per vendor CoA

Why This Matters

High isotopic enrichment minimizes the contribution of unlabeled internal standard to the analyte channel, improving lower limit of quantification (LLOQ).

Stereochemical Retention After Deuteration

Boc-L-Valine-d8 exhibits optical rotation [α]20/D -6.5° (c=1% in acetic acid), closely matching unlabeled Boc-L-Valine (-6.2±0.5°) and opposite to Boc-D-Valine (+4.5 to +7.5°) . This demonstrates that the deuteration process does not racemize the chiral center.

Chiral Retention

Reported

[α] -6.5° matches L-enantiomer

Deuteration does not racemize the chiral center.

Polarimetry data; chiral HPLC may confirm.

Evidence Dimension	Chiral purity (optical rotation)
Target Compound Data	[α]20/D -6.5°
Comparator Or Baseline	Boc-L-Valine: -6.2±0.5°; Boc-D-Valine: +4.5 to +7.5°
Quantified Difference	Matches L-enantiomer within 0.3° deviation
Conditions	Polarimetry, c=1% in acetic acid

Why This Matters

Preserved chirality ensures that peptides synthesized with Boc-L-Valine-d8 maintain the correct three-dimensional structure for biological activity studies.

Exact Mass Shift for HRMS Identification

The calculated exact mass of Boc-L-Valine-d8 is 225.1820 (C10H11D8NO4), compared to 217.1314 for unlabeled Boc-L-Valine (C10H19NO4) . This precise +8.0506 Da difference enables unambiguous identification of labeled vs. unlabeled species in high-resolution mass spectrometry (HRMS) experiments.

HRMS Exact Mass

Reported

+8.0506 Da vs. unlabeled

Enables unambiguous identification in high-resolution MS.

Calculated; confirm by HRMS experiment.

Evidence Dimension	Exact mass difference for HRMS
Target Compound Data	225.1820
Comparator Or Baseline	217.1314
Quantified Difference	+8.0506 Da
Conditions	Calculated from molecular formula (C10H11D8NO4 vs. C10H19NO4)

Why This Matters

Precise mass difference allows confident assignment of isotopic peaks in complex spectra, essential for metabolic tracing and protein turnover studies.

High Chemical Purity for Peptide Synthesis

Boc-L-Valine-d8 is available with chemical purity ≥98% (as per InvivoChem) and up to 99.62% (as per MedChemExpress) . In comparison, unlabeled Boc-L-Valine purity ranges from 95% to ≥99% depending on supplier. The high purity of the deuterated form ensures minimal contamination with non-deuterated valine or protecting group byproducts, which is critical for synthesizing isotopically pure peptides.

Chemical Purity

Reported

Up to 99.62%

Supports coupling efficiency in peptide synthesis.

Supplier CoA; lot-specific review advised.

Evidence Dimension	Chemical purity
Target Compound Data	≥98% (InvivoChem), 99.62% (MedChemExpress)
Comparator Or Baseline	Boc-L-Valine: 95% to ≥99.0% (vendor-dependent)
Quantified Difference	At least equivalent to highest unlabeled purity grades
Conditions	As per supplier Certificate of Analysis

Why This Matters

Higher purity directly correlates with improved coupling efficiency and reduced purification burden in peptide synthesis workflows.

Boc-L-Valine-d8 Application Scenarios

Isotope Dilution MS Quantification

Utilize Boc-L-Valine-d8 as an internal standard in LC-MS/MS assays. Its M+8 mass shift (vs. M+1 for 15N) provides superior separation from the unlabeled analyte , while 98 atom% D isotopic purity minimizes cross-talk, improving lower limit of quantification .

Deuterated Peptide Synthesis for NMR and MS

Incorporate Boc-L-Valine-d8 into solid-phase peptide synthesis (SPPS) to produce site-specifically labeled peptides. Confirmed L-stereochemistry (-6.5° optical rotation) ensures biological relevance , and high chemical purity reduces side reactions during coupling .

Internal Standard in LC-MS/MS Pharmacokinetics

Employ Boc-L-Valine-d8 as an internal standard after deprotection to L-valine-d8. The +8.0506 Da exact mass difference enables unambiguous HRMS identification , while the deuterium label may reduce metabolic isotope effects compared to 13C-labeled analogs [1].

Metabolic Tracing of Valine in Proteomes

Use Boc-L-Valine-d8 as a precursor for synthesizing deuterated valine for stable isotope labeling by amino acids in cell culture (SILAC). The high isotopic enrichment (98 atom% D) ensures >98% of valine is deuterated, enabling precise tracking of protein synthesis and turnover .

Application

Selection Property

Validation Focus

Isotope dilution MS quantification

Eight-deuterium mass shift, high isotopic enrichment

Baseline resolution and cross-talk assessment

Deuterated peptide synthesis

Chiral fidelity (L-stereochemistry), chemical purity

Stereochemical confirmation and coupling efficiency

Bioanalytical PK research (ISTD)

Exact mass difference for HRMS, deuterium label effect

Metabolic isotope effect and matrix effect evaluation

Metabolic tracing (SILAC)

98 atom% D enrichment for valine labeling

Labeling efficiency and protein turnover tracking

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source